(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-phenylmethanone

• IUPAC Name: (2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-phenylmethanone
• InChI: InChI=1S/C17H16N2OS/c20-16(15-9-5-2-6-10-15)19-12-11-18-17(19)21-13-14-7-3-1-4-8-14/h1-10H,11-13H2
• InChI Key: YALALOSTRQNGHY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=CC=C2)C(=O)C3=CC=CC=C3
• Molecular Formula: C17H16N2OS
• Molecular Weight: 296.4 g/mol

Description

(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-phenylmethanone, also known as BSI-201, is a small molecule inhibitor that has recently gained attention in scientific research due to its potential anti-cancer properties. In

Scientific Research Applications

Therapeutic Potential and Mechanisms

Benzimidazole and its derivatives have been extensively researched for their wide range of biological activities. They are known for their antimicrobial, antiviral, antidiabetic, anticancer, and anti-inflammatory properties, among others. Their structural similarity to naturally occurring nucleotides like purines makes them an important scaffold in medicinal chemistry, contributing to their versatility in drug development.

• Benzimidazoles act through various mechanisms depending on the substituents and specific structure, including intercalation with DNA, inhibition of enzymes like topoisomerases, and interaction with tubulin to disrupt microtubule dynamics (Davidse, 1986).

Environmental and Industrial Applications

Benzothiazole derivatives are notable for their environmental significance, especially in the treatment of organic pollutants through oxidative processes. They have been employed in enzymatic remediation strategies, where their redox-active properties facilitate the degradation of recalcitrant compounds in wastewater.

• Enzymatic treatment methods utilizing benzothiazoles as redox mediators have shown promise in enhancing the degradation efficiency of pollutants, indicating their potential in environmental remediation technologies (Husain & Husain, 2007).

Synthetic Methodologies and Chemical Properties

The synthesis of benzimidazole and benzothiazole derivatives encompasses a variety of methodologies, highlighting their chemical versatility and the potential for generating a wide range of compounds with diverse biological and industrial applications.

• Synthetic approaches to these compounds often involve strategies such as the Mannich reaction, coupling reactions, and cyclization processes, providing a toolbox for the creation of molecules with tailored properties for specific applications (Mazimba, 2016).